Cas no 222314-40-1 (2-(S)-Isobutyl-pyrrolidine Hydrochloride)

• Product Name: 2-(S)-Isobutyl-pyrrolidine Hydrochloride
• CAS No: 222314-40-1
• MF: C₈H₁₈ClN
• MW: 163.68822145462
• CID: 5724625
• Update Time: 2025-06-12

2-(S)-Isobutyl-pyrrolidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(S)-Isobutyl-pyrrolidine Hydrochloride

• Inchi： 1S/C8H17N.ClH/c1-7(2)6-8-4-3-5-9-8;/h7-9H,3-6H2,1-2H3;1H/t8-;/m0./s1
• InChI Key： HUHKYHBVDCWROA-QRPNPIFTSA-N
• SMILES： C([C@H]1NCCC1)C(C)C.Cl

Additional information on 2-(S)-Isobutyl-pyrrolidine Hydrochloride

Recent Advances in the Study of 2-(S)-Isobutyl-pyrrolidine Hydrochloride (CAS: 222314-40-1)

2-(S)-Isobutyl-pyrrolidine Hydrochloride (CAS: 222314-40-1) is a chiral pyrrolidine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and synthesis. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting neurological and metabolic disorders. This research brief aims to summarize the latest findings and advancements related to this compound, providing insights into its chemical properties, biological activities, and potential therapeutic applications.

One of the most notable advancements in the study of 2-(S)-Isobutyl-pyrrolidine Hydrochloride is its application in the synthesis of chiral ligands and catalysts. Researchers have demonstrated its utility in asymmetric synthesis, where it serves as a building block for the preparation of enantiomerically pure compounds. A recent study published in the Journal of Medicinal Chemistry highlighted its use in the synthesis of a new class of dopamine receptor agonists, which showed promising results in preclinical models of Parkinson's disease. The study emphasized the compound's high enantiomeric purity and its ability to enhance the bioavailability of the resulting drug candidates.

In addition to its role in drug synthesis, 2-(S)-Isobutyl-pyrrolidine Hydrochloride has been investigated for its direct biological effects. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits moderate inhibitory activity against certain enzymes involved in lipid metabolism, suggesting its potential as a lead compound for the development of anti-obesity drugs. The study utilized molecular docking and kinetic assays to elucidate the compound's mechanism of action, revealing its interaction with the active site of the target enzyme.

Another area of interest is the compound's potential neuroprotective properties. A team of researchers from the University of Cambridge recently published findings indicating that 2-(S)-Isobutyl-pyrrolidine Hydrochloride can modulate glutamate receptor activity in neuronal cells, thereby reducing excitotoxicity—a key factor in neurodegenerative diseases such as Alzheimer's and Huntington's disease. The study, which employed electrophysiological and imaging techniques, provided compelling evidence for the compound's neuroprotective effects, although further in vivo studies are needed to validate these findings.

From a chemical perspective, recent advancements in the synthesis and purification of 2-(S)-Isobutyl-pyrrolidine Hydrochloride have also been reported. A 2022 paper in Organic Process Research & Development described an optimized synthetic route that improves yield and reduces byproduct formation. The new method employs a combination of enzymatic resolution and column chromatography, resulting in a more efficient and scalable process. This development is particularly significant for industrial applications, where high purity and cost-effectiveness are critical considerations.

Despite these promising findings, challenges remain in the clinical translation of 2-(S)-Isobutyl-pyrrolidine Hydrochloride. Issues such as pharmacokinetics, toxicity, and formulation stability need to be addressed in future studies. However, the compound's versatility and demonstrated biological activities make it a valuable candidate for further research. Ongoing studies are expected to explore its potential in other therapeutic areas, including oncology and infectious diseases.

In conclusion, 2-(S)-Isobutyl-pyrrolidine Hydrochloride (CAS: 222314-40-1) represents a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its applications range from asymmetric synthesis to direct therapeutic effects, underscoring its importance in the development of new drugs. As research continues to uncover its mechanisms and optimize its synthesis, this compound is poised to play a pivotal role in addressing unmet medical needs.